Cas no 428834-99-5 (1-(3-nitrophenyl)methyl-4-(propan-2-yl)piperazine)

• Product Name: 1-(3-nitrophenyl)methyl-4-(propan-2-yl)piperazine
• CAS No: 428834-99-5
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 2638472
• PubChem ID: 882595
• Update Time: 2025-05-24

1-(3-nitrophenyl)methyl-4-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)methyl-4-(propan-2-yl)piperazine
• Oprea1_055616
• CHEMBL1576052
• 428834-99-5
• SMR000269392
• 1-[(3-nitrophenyl)methyl]-4-propan-2-ylpiperazine
• MLS000681136
• DB-200965
• STK194363
• 1-[(3-nitrophenyl)methyl]-4-(propan-2-yl)piperazine
• SCHEMBL374390
• 1-(3-nitrobenzyl)-4-(propan-2-yl)piperazine
• AKOS001640003
• 1-(3-Nitrobenzyl)-4-isopropylpiperazine
• EN300-1196956
• 1-isopropyl-4-(3-nitrobenzyl)piperazine
• HMS2631A24

• Inchi： 1S/C14H21N3O2/c1-12(2)16-8-6-15(7-9-16)11-13-4-3-5-14(10-13)17(18)19/h3-5,10,12H,6-9,11H2,1-2H3
• InChI Key： UOWJZUOFTGCKEW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)CN1CCN(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 263.16337692Da
• Monoisotopic Mass: 263.16337692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(3-nitrophenyl)methyl-4-(propan-2-yl)piperazine

1-(3-Nitrophenyl)methyl-4-(propan-2-yl)piperazine: A Comprehensive Overview

1-(3-Nitrophenyl)methyl-4-(propan-2-yl)piperazine, also known by its CAS number 428834-99-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms. The presence of a nitrophenyl group and an isopropyl substituent introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 1-(3-nitrophenyl)methyl and 4-(propan-2-yl)piperazine is characterized by a piperazine ring system with specific substituents. The nitro group on the phenyl ring imparts strong electron-withdrawing effects, which can influence the compound's reactivity and stability. Meanwhile, the isopropyl group attached to the piperazine ring contributes to the molecule's lipophilicity, potentially enhancing its bioavailability in pharmacological applications.

Recent studies have highlighted the importance of piperazine derivatives in drug design, particularly in the development of kinase inhibitors and GPCR modulators. The unique combination of functional groups in this compound makes it a promising candidate for exploring novel therapeutic targets. For instance, researchers have investigated its potential as an anticancer agent due to its ability to modulate key signaling pathways involved in tumor growth and metastasis.

In addition to its pharmacological applications, 1-(3-nitrophenyl)methyl-4-(propan-2-yl)piperazine has shown promise in materials science. Its rigid structure and functional substituents make it suitable for use as a building block in supramolecular chemistry and polymer synthesis. Recent advancements in self-assembling materials have leveraged such compounds to create stimuli-responsive systems with applications in sensing and drug delivery.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and coupling reactions. Researchers have optimized these processes to improve yield and purity, ensuring scalability for industrial production. The use of green chemistry principles has also been explored to minimize environmental impact during synthesis.

From a toxicological perspective, understanding the safety profile of CAS 428834-99-5 is crucial for its application in pharmaceuticals. Preliminary studies suggest that the compound exhibits moderate cytotoxicity against certain cancer cell lines, while showing lower toxicity towards normal cells. These findings underscore the need for further research to evaluate its long-term effects and suitability for therapeutic use.

In conclusion, 1-(3-nitrophenyl)methyl-4-(propan-2-yl)piperazine represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a valuable tool in drug discovery, materials science, and beyond. Continued exploration into its structure-function relationships will undoubtedly unlock new opportunities for innovation in these fields.